Cas no 17326-18-0 (2-Chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-Chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 17326-18-0
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 219992
• PubChem ID: 266518
• Update Time: 2025-09-18

2-Chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-chloro-7-methylpyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one,2-chloro-7-methyl-
• 2-Chlor-7-methyl-4-oxo-4H-pyrido< 1,2-a> pyrimidin
• 2-chloro-7-methyl-pyrido[1,2-a]pyrimidin-4-one
• AC1L6G89
• AC1Q2OIO
• AC1Q3H8V
• F2124-0765
• NCIOpen2_002149
• NSC104969
• SMR001570520
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-chloro-7-methyl-
• CHEMBL1875150
• AKOS009075400
• DTXSID50295722
• ETHYL4-PIPERIDINEBUTYRATEHCL
• MLS002703806
• CS-0235245
• EN300-15435
• NSC-104969
• Z147527726
• 17326-18-0

• Inchi： 1S/C9H7ClN2O/c1-6-2-3-8-11-7(10)4-9(13)12(8)5-6/h2-5H,1H3
• InChI Key： OTILMBXXFAPPLC-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 293.2°Cat760mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.642
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines